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Compound of Interest

Compound Name: 2-Fluoro-3-iodo-6-methylpyridine

Cat. No.: B1360902 Get Quote

A Technical Guide to 2-Fluoro-3-iodo-6-
methylpyridine
CAS Number: 884494-48-8

This document provides a comprehensive technical overview of 2-Fluoro-3-iodo-6-
methylpyridine, a key fluorinated pyridine derivative. It is intended for researchers, chemists,

and professionals in the pharmaceutical and fine chemical industries who utilize this compound

as a critical building block for complex molecular synthesis.

Chemical Properties and Identification
2-Fluoro-3-iodo-6-methylpyridine is a substituted pyridine ring, featuring fluorine and iodine

atoms, which make it a versatile intermediate for various chemical transformations.[1] Its

unique electronic and steric properties are highly valued in synthetic organic chemistry.[1]
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Identifier Value Source(s)

CAS Number 884494-48-8 [2],[3],[4],[5]

IUPAC Name
2-fluoro-3-iodo-6-

methylpyridine
[2],[5]

Molecular Formula C₆H₅FIN [5],[6]

Molecular Weight 237.01 g/mol ,[6]

Synonyms
2-fluoro-3-iodo-6-methyl-

pyridine
[5]

Physicochemical Data
The compound is typically supplied as a solid with purity levels of 98% or higher, which is

essential for pharmaceutical applications to ensure the efficacy and safety of the final drug

product.[1]

Property Value Source(s)

Appearance White powder (commonly) [1]

Boiling Point 233.1 ± 35.0 °C at 760 mmHg [3],[1]

Density 1.9 ± 0.1 g/cm³ [3]

Purity 96% to 98+% [4],[6]

Storage Conditions
Store at 2-8°C in a dark place

under an inert atmosphere.
[6]

Safety and Handling
This compound is classified as hazardous. Standard laboratory precautions, including the use

of personal protective equipment, are required.
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Hazard Type GHS Information Source(s)

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[6]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[6]

Reactivity and Applications
As a fluorinated pyridine derivative, 2-Fluoro-3-iodo-6-methylpyridine serves as an

indispensable building block for synthesizing complex organic molecules, particularly active

pharmaceutical ingredients (APIs).[1] The presence of both iodo and fluoro groups allows for

selective and diverse chemical transformations, such as cross-coupling reactions (e.g., Suzuki,

Sonogashira, Buchwald-Hartwig) at the iodo-substituted position. This makes it a valuable

intermediate in drug discovery programs.[1][7] The compound also sees use in the cosmetics

industry.[1]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Fluoro-3-iodo-6-
methylpyridine are not readily available in the public domain from the initial search.

Procurement from specialized fine chemical manufacturers is the primary source for this

reagent.[1][8]
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The following diagram illustrates a generalized workflow where 2-Fluoro-3-iodo-6-
methylpyridine is used as a reactant in a Suzuki cross-coupling reaction, a common and

powerful method for forming carbon-carbon bonds. This type of reaction is fundamental in the

synthesis of many pharmaceutical compounds.

Reagents & Conditions

2-Fluoro-3-iodo-6-methylpyridine
(CAS 884494-48-8)
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Purification (Chromatography)
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Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki coupling reaction.

Spectral Data
While spectral data such as ¹H NMR, ¹³C NMR, IR, and MS are essential for structure

confirmation and quality control, specific datasets are proprietary to manufacturers and are

typically provided upon purchase via a Certificate of Analysis (CoA).[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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